Cas no 1806940-01-1 (2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide)

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide is a specialized pyridine derivative with a sulfonamide functional group, offering unique reactivity and structural features for synthetic applications. The presence of chloro and difluoromethyl substituents enhances its utility as an intermediate in agrochemical and pharmaceutical synthesis, particularly in the development of bioactive molecules. The methoxy group contributes to electronic modulation, while the sulfonamide moiety provides potential for further functionalization. This compound is valued for its stability and selectivity in cross-coupling and nucleophilic substitution reactions. Its well-defined structure makes it suitable for research in medicinal chemistry and crop protection, where precise molecular modifications are critical.
2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide structure
1806940-01-1 structure
Product Name:2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
CAS No:1806940-01-1
MF:C7H7ClF2N2O3S
MW:272.656886339188
CID:4872287
Update Time:2025-06-15

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
    • Inchi: 1S/C7H7ClF2N2O3S/c1-15-4-3(7(9)10)2-12-6(8)5(4)16(11,13)14/h2,7H,1H3,(H2,11,13,14)
    • InChI Key: ZASYSRAMHODIQN-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(C(F)F)=CN=1)OC)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 1
  • Topological Polar Surface Area: 90.7

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029046856-250mg
2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
1806940-01-1 97%
250mg
$1,008.00 2022-03-31
Alichem
A029046856-500mg
2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
1806940-01-1 97%
500mg
$1,711.50 2022-03-31
Alichem
A029046856-1g
2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
1806940-01-1 97%
1g
$2,950.20 2022-03-31

Additional information on 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1806940-01-1)

2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1806940-01-1) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a pyridine ring substituted with chloro, difluoromethyl, and methoxy groups. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's CAS number 1806940-01-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide suppliers, synthesis methods, and applications in crop protection. Its relevance in agrochemical formulations stems from its potential role in developing novel pesticides and herbicides, addressing global challenges such as food security and sustainable agriculture.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by increasing environmental awareness and stringent regulations. 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide aligns with this trend due to its potential for low environmental persistence and targeted activity. Studies have explored its efficacy in controlling resistant weed species, a pressing issue in modern agriculture. This has led to a rise in searches for mode of action and resistance management strategies involving this compound.

From a pharmaceutical perspective, the sulfonamide moiety in 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide is of particular interest. Sulfonamides are known for their antibacterial and enzyme inhibitory properties, sparking investigations into this compound's potential as a drug precursor. Researchers are examining its structure-activity relationships to optimize its biological effects, which could lead to breakthroughs in infectious disease treatment or metabolic disorder therapies.

The synthesis of 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide involves multi-step organic reactions, including halogenation, fluorination, and sulfonamide formation. Industrial-scale production requires careful optimization to ensure high yield and purity, topics frequently searched by process chemists and manufacturing specialists. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, as impurities can significantly impact performance in end-use applications.

Environmental and safety assessments of CAS 1806940-01-1 are critical for its commercial adoption. Regulatory bodies worldwide emphasize toxicity profiling and ecotoxicological studies, which influence its classification and handling guidelines. The compound's biodegradability and bioaccumulation potential are key factors determining its suitability for large-scale use, making these topics highly relevant to environmental scientists and regulatory affairs professionals.

Market trends indicate growing interest in 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide from emerging economies, where agricultural productivity gains are prioritized. Patent landscapes reveal active research in formulation technologies to enhance its stability and delivery efficiency. Concurrently, academic institutions are investigating its molecular interactions with biological targets, contributing to a deeper understanding of its mechanism of action at the atomic level.

Future research directions for 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide may explore its synergistic effects with other agrochemicals or pharmaceuticals, potentially reducing application rates while maintaining efficacy. The compound's structure-activity relationship could inspire the design of next-generation derivatives with improved properties. As analytical techniques advance, more detailed studies on its environmental fate and metabolic pathways will likely emerge, addressing current knowledge gaps.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1806940-01-1) represents a versatile chemical entity with significant potential across multiple industries. Its development reflects the broader scientific community's focus on sustainable chemistry and precision agriculture, making it a compound of enduring relevance in addressing contemporary challenges.

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